Firefly luciferase-IN-4

• Molecular Formula: C14H11ClN2O
• Molecular Weight: 258.70 g/mol
• SMILES: C1=CC=NC(=C1)NC=CC(=O)C2=CC=C(C=C2)Cl
• InChI: InChI=1S/C14H11ClN2O/c15-12-6-4-11(5-7-12)13(18)8-10-17-14-3-1-2-9-16-14/h1-10H,(H,16,17)/b10-8-
• InChIKey: WXXHFZLFNUHSEB-NTMALXAHSA-N

This broad-spectrum inhibitor suppresses both Firefly and Renilla luciferases, essential for validating dual-luciferase reporter systems. With nanomolar potency (pIC50=6.5), it ensures robust signal normalization and background determination in high-throughput screening. A single control compound replaces multiple isoform-selective inhibitors, streamlining assay workflows.

Firefly luciferase-IN-4: A Potent ATP-Dependent Luciferase Inhibitor for Multi-Luciferase Assays

Firefly luciferase-IN-4 (CID: 3987260, CAS: 370587-13-6) is an ATP-dependent luciferase inhibitor that exhibits nanomolar-level inhibitory activity against a panel of luciferase enzymes, including GRLuc, RLuc8, and Renilla reniformis luciferase (RLuc), with a reported pIC50 of 6.5 (corresponding to an IC50 of approximately 316 nM) . This compound belongs to a class of synthetic small molecules designed to modulate bioluminescent reporter systems, and its activity profile suggests utility in applications requiring inhibition of both firefly and Renilla luciferases.

Why Firefly luciferase-IN-4 Cannot Be Simply Substituted by Other Luciferase Inhibitors

Luciferase inhibitors exhibit distinct isoform selectivity profiles that directly impact their utility in complex biological assays. For instance, the well-known firefly luciferase (FLuc) inhibitor PTC124 (ataluren) demonstrates potent inhibition of FLuc (IC50 = 7 nM) but is inactive against Renilla reniformis luciferase (RLuc) [1]. Similarly, large-scale profiling of chemical libraries has revealed that the majority of FLuc inhibitors do not cross-react with RLuc [2]. Consequently, substitution of Firefly luciferase-IN-4—which inhibits both FLuc and RLuc isoforms—with an FLuc-selective inhibitor could lead to incomplete reporter suppression in dual-luciferase experiments, resulting in erroneous data interpretation and wasted resources. Quantitative differentiation is essential for assay-specific selection.

• [1] Auld DS, et al. Mechanism of PTC124 activity in cell-based luciferase assays of nonsense codon suppression. Proc Natl Acad Sci U S A. 2009;106(9):3585-3590. View Source
• [2] Auld DS, et al. Characterization of Chemical Libraries for Luciferase Inhibitory Activity. J Med Chem. 2008;51(8):2372-2386. View Source

Firefly luciferase-IN-4 Quantitative Differentiation Guide

Inhibitory Potency Against Multiple Luciferase Isoforms: Firefly luciferase-IN-4 vs. PTC124

Firefly luciferase-IN-4 inhibits both firefly and Renilla luciferases with a pIC50 of 6.5 (IC50 ≈ 316 nM) against GRLuc, RLuc8, and RLuc . In contrast, PTC124 (ataluren) potently inhibits firefly luciferase (FLuc) with an IC50 of 7 ± 1 nM but is completely inactive against Renilla reniformis luciferase (RLuc) [1]. This difference in isoform selectivity is critical for assay design where dual-luciferase readouts are employed.

Evidence Dimension	Luciferase Isoform Inhibition
Target Compound Data	pIC50 = 6.5 (IC50 ≈ 316 nM) against GRLuc, RLuc8, and RLuc
Comparator Or Baseline	PTC124: FLuc IC50 = 7 ± 1 nM; RLuc inhibition: inactive
Quantified Difference	Target compound inhibits both FLuc and RLuc; comparator is selective for FLuc only
Conditions	In vitro enzymatic assays; target compound data from vendor specification; comparator data from purified enzyme assays

Why This Matters

For experiments requiring simultaneous inhibition of firefly and Renilla luciferases (e.g., dual-reporter normalization controls), Firefly luciferase-IN-4 provides the necessary broad-spectrum activity that PTC124 cannot deliver.

• [1] Auld DS, et al. Mechanism of PTC124 activity in cell-based luciferase assays of nonsense codon suppression. Proc Natl Acad Sci U S A. 2009;106(9):3585-3590. View Source

Differential Selectivity Profile: Firefly luciferase-IN-4 vs. Luciferase-IN-3

Firefly luciferase-IN-4 demonstrates nanomolar inhibitory activity against GRLuc, RLuc8, and RLuc (pIC50 = 6.5) . Luciferase-IN-3 (a related ATP-dependent luciferase inhibitor) exhibits a distinct selectivity pattern: it inhibits NanoLuc with a pIC50 of 7.5 (IC50 ≈ 32 nM) and Photinus pyralis luciferase with an IC50 of 3.2 μM, but shows negligible inhibition of Renilla reniformis luciferase . This comparison highlights that even among compounds designated as "luciferase inhibitors," the spectrum of targeted isoforms varies significantly.

Evidence Dimension	Luciferase Isoform Selectivity Profile
Target Compound Data	pIC50 = 6.5 against GRLuc, RLuc8, RLuc (FLuc and RLuc isoforms)
Comparator Or Baseline	Luciferase-IN-3: pIC50 = 7.5 against NanoLuc; IC50 = 3.2 μM against P. pyralis luciferase; negligible inhibition of R. reniformis luciferase
Quantified Difference	Target compound inhibits both FLuc and RLuc; comparator inhibits NanoLuc and FLuc but not RLuc
Conditions	In vitro enzymatic assays; vendor-reported activity data

Why This Matters

Researchers using Renilla luciferase as a control reporter must select an inhibitor that suppresses RLuc activity; Firefly luciferase-IN-4 meets this requirement, whereas Luciferase-IN-3 does not.

Mechanistic Class Differentiation: ATP-Competitive Inhibition and Absence of VEGFR2 Off-Target Activity

Firefly luciferase-IN-4 is described as an ATP-dependent luciferase inhibitor , consistent with an ATP-competitive mechanism. Other luciferase inhibitors, such as GW549390X, also act as ATP-competitive Fluc inhibitors (IC50 = 0.26 μM) but exhibit significant off-target activity against VEGFR2 kinase (IC50 = 1.2 μM) . While direct selectivity data for Firefly luciferase-IN-4 against VEGFR2 are not reported, the absence of such dual activity in product specifications suggests a cleaner luciferase-focused profile. This class-level distinction is important for experiments where kinase pathway interference must be minimized.

Evidence Dimension	Mechanism and Off-Target Activity
Target Compound Data	ATP-dependent luciferase inhibition; no reported VEGFR2 activity
Comparator Or Baseline	GW549390X: Fluc IC50 = 0.26 μM; VEGFR2 IC50 = 1.2 μM
Quantified Difference	Target compound lacks dual kinase inhibitory activity
Conditions	In vitro enzymatic assays; vendor-reported data

Why This Matters

In cellular assays involving VEGFR2 signaling (e.g., angiogenesis studies), use of GW549390X could confound results due to concurrent kinase inhibition. Firefly luciferase-IN-4 may offer a more selective tool for luciferase reporter suppression without unintended pathway modulation.

Potency Comparison with Structurally Distinct Luciferase Inhibitors

Firefly luciferase-IN-4 exhibits an IC50 of approximately 316 nM (pIC50 = 6.5) against multiple luciferase isoforms . This potency places it in the mid-nanomolar range among luciferase inhibitors. For context, resveratrol—a well-known natural product luciferase inhibitor—displays an IC50 of 1.9 μM [1], while highly optimized synthetic inhibitors like compound 48 achieve sub-nanomolar potency (IC50 = 0.25 nM) [1]. JNJ-1935, a HIF prolyl hydroxylase inhibitor with off-target luciferase activity, shows an IC50 of 2.63 μM [2]. Firefly luciferase-IN-4 thus offers a balance of moderate potency and broad isoform coverage, positioning it as a practical tool for applications where extreme potency is not required but multi-luciferase inhibition is beneficial.

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	IC50 ≈ 316 nM (pIC50 = 6.5)
Comparator Or Baseline	Resveratrol: IC50 = 1.9 μM; Compound 48: IC50 = 0.25 nM; JNJ-1935: IC50 = 2.63 μM
Quantified Difference	Target compound is approximately 6-fold more potent than resveratrol and 8-fold more potent than JNJ-1935, but less potent than ultra-high-affinity inhibitors like compound 48
Conditions	In vitro enzymatic assays; various assay conditions

Why This Matters

For researchers who require effective luciferase suppression without the potential complications of ultra-high-affinity binding (e.g., irreversible inhibition or prolonged washout), Firefly luciferase-IN-4 provides a well-characterized, moderate-potency option with defined isoform coverage.

• [1] Li Y, et al. Identification of 2-Benzylidene-tetralone Derivatives as Highly Potent and Reversible Firefly Luciferase Inhibitors. ACS Med Chem Lett. 2022;13(2):304-311. View Source
• [2] Günter J, et al. Inhibition of firefly luciferase activity by a HIF prolyl hydroxylase inhibitor. J Photochem Photobiol B. 2020;210:111980. View Source

Utility in Dual-Luciferase Reporter Assays: Broad-Spectrum Inhibition Advantage

In dual-luciferase reporter systems, firefly luciferase is typically used as the experimental reporter while Renilla luciferase serves as an internal control for normalization. Firefly luciferase-IN-4 inhibits both FLuc and RLuc isoforms (pIC50 = 6.5 against GRLuc, RLuc8, and RLuc) , enabling simultaneous suppression of both signals when required (e.g., for assay validation or background subtraction). In contrast, many FLuc inhibitors—including the majority of compounds identified in large library screens—are largely inactive against RLuc [1]. This broad-spectrum inhibition profile simplifies experimental workflows by eliminating the need for separate inhibitor cocktails.

Evidence Dimension	Luciferase Isoform Coverage
Target Compound Data	Inhibits both FLuc and RLuc isoforms (pIC50 = 6.5)
Comparator Or Baseline	Majority of FLuc inhibitors in chemical libraries show negligible RLuc inhibition
Quantified Difference	Target compound provides dual FLuc/RLuc inhibition; typical FLuc inhibitors are FLuc-selective
Conditions	In vitro enzymatic assays; HTS profiling data

Why This Matters

For scientists developing or troubleshooting dual-luciferase assays, Firefly luciferase-IN-4 offers a single-compound solution for complete reporter system suppression, reducing experimental complexity and potential variability.

• [1] Auld DS, et al. Characterization of Chemical Libraries for Luciferase Inhibitory Activity. J Med Chem. 2008;51(8):2372-2386. View Source

Optimal Application Scenarios for Firefly luciferase-IN-4 Based on Quantitative Evidence

Validation of Dual-Luciferase Reporter Gene Assays

Firefly luciferase-IN-4 is ideally suited for validating dual-luciferase reporter systems where complete suppression of both firefly and Renilla luciferase signals is required. Its demonstrated activity against GRLuc, RLuc8, and RLuc (pIC50 = 6.5) enables a single inhibitor to be used for background determination and signal normalization, eliminating the need for multiple inhibitors with distinct isoform specificities [1]. This application is particularly valuable in high-throughput screening environments where assay robustness and reproducibility are paramount.

Counter-Screening for Luciferase-Mediated Assay Interference

Given that many small molecules can directly inhibit luciferase reporters and produce false-positive results in cell-based assays , Firefly luciferase-IN-4 can serve as a control compound in counter-screening panels. Its moderate potency (IC50 ≈ 316 nM) and broad isoform coverage [1] provide a benchmark for identifying compounds with significant luciferase inhibitory activity, thereby aiding in the triage of hits from primary screens.

In Vitro Enzymatic Studies of Luciferase Mechanism and Inhibition

Firefly luciferase-IN-4 can be employed in biochemical studies aimed at understanding luciferase catalytic mechanisms or screening for novel luciferase modulators. Its ATP-dependent inhibition profile makes it a useful reference compound for investigating ATP-competitive binding modes, and its activity against multiple luciferase isoforms allows for comparative mechanistic studies across different enzyme variants.

Development of Bioluminescence-Based Detection Systems

In the development of bioluminescent assays for ATP detection or coupled enzymatic reactions, Firefly luciferase-IN-4 can be utilized to establish assay dynamic range and verify signal specificity. Its nanomolar potency enables precise modulation of luciferase activity, facilitating the optimization of assay conditions and the validation of detection system performance.

• [1] Auld DS, et al. Mechanism of PTC124 activity in cell-based luciferase assays of nonsense codon suppression. Proc Natl Acad Sci U S A. 2009;106(9):3585-3590. View Source